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Compound of Interest

Compound Name: (5-Fluoropyridin-2-yl)methanamine

Cat. No.: B591758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. The information provided is based on available data

and general safety principles for handling hazardous chemicals. It is not a substitute for a

comprehensive Safety Data Sheet (SDS) specific to this compound. Always consult the most

current SDS from your supplier and adhere to all institutional and regulatory safety protocols.

Introduction
(5-Fluoropyridin-2-yl)methanamine is a fluorinated pyridine derivative of increasing interest in

medicinal chemistry and drug discovery. Its structural motifs are present in a variety of

biologically active molecules. As with any novel or specialized chemical, a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols are

paramount to ensure the well-being of laboratory personnel and the integrity of research. This

guide provides an in-depth overview of the known safety information, handling precautions, and

emergency procedures for (5-Fluoropyridin-2-yl)methanamine.

Hazard Identification and Classification
Based on notifications to the European Chemicals Agency (ECHA), (5-Fluoropyridin-2-
yl)methanamine is classified as a hazardous substance.[1] The primary hazards are

associated with its corrosive and irritant properties.
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Table 1: GHS Classification for (5-Fluoropyridin-2-yl)methanamine[1]

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Danger

Hazard Pictograms:

Corrosion: (GHS05)

Health Hazard/Hazardous to the Ozone Layer: (GHS07) - for respiratory irritation

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of (5-Fluoropyridin-2-
yl)methanamine is limited. The following table summarizes available computed data.

Table 2: Physical and Chemical Properties of (5-Fluoropyridin-2-yl)methanamine[1]

Property Value

Molecular Formula C6H7FN2

Molecular Weight 126.13 g/mol

Appearance Not specified (likely a liquid or solid)

Boiling Point 181.6±25.0 °C (Predicted)

Density 1.180±0.06 g/cm3 (Predicted)

pKa 8.30±0.39 (Predicted)
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Experimental Protocols: Safe Handling and Storage
Given the corrosive and irritant nature of this compound, strict adherence to the following

protocols is mandatory. These are based on best practices for handling similar hazardous

chemicals.[2][3][4][5][6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving (5-Fluoropyridin-2-
yl)methanamine to determine the appropriate level of PPE. The minimum required PPE

includes:

Eye and Face Protection: Chemical safety goggles and a face shield must be worn when

there is a risk of splashing.[2]

Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves are

required. Nitrile gloves may be suitable for incidental contact, but for prolonged handling,

heavier-duty gloves such as butyl rubber or neoprene should be considered. Always inspect

gloves for integrity before use.[2]

Respiratory Protection: All handling of (5-Fluoropyridin-2-yl)methanamine that may

generate aerosols, vapors, or dust must be conducted in a certified chemical fume hood.[7] If

engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate

cartridge may be necessary.
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Figure 1: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Storage
Store containers in a cool, dry, and well-ventilated area.[8]

Keep containers tightly closed to prevent the release of vapors.

Store away from incompatible materials, such as strong oxidizing agents.[7]

Given its corrosive nature, store below eye level and in secondary containment to prevent

the spread of material in case of a leak.[2]

Disposal
All waste containing (5-Fluoropyridin-2-yl)methanamine must be treated as hazardous

waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the waste through a licensed hazardous waste disposal service in accordance

with all local, state, and federal regulations.[9]

Never dispose of this chemical down the drain or in regular trash.[9]

Contaminated materials, such as gloves and absorbent pads, must also be disposed of as

hazardous waste.[9]

Emergency Procedures
Spills
In the event of a spill, the primary responsibility is to ensure the safety of all personnel.
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Figure 2: General workflow for responding to a chemical spill.
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Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial spill pillows).

Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste disposal.

Decontaminate the spill area with a suitable cleaning agent.

Report the incident to your supervisor.

Large Spills:

Evacuate the area immediately.[10]

Alert others and your supervisor.

If the spill is flammable, remove all ignition sources.

Close the doors to the affected area to contain vapors.

Contact your institution's Environmental Health and Safety (EHS) department or emergency

response team.[10]

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Exposure
Immediate action is critical in the event of personal exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[11][12]

Skin Contact: Immediately remove all contaminated clothing and flush the affected area with

large amounts of water for at least 15 minutes. A safety shower should be used for large

area exposures.[11][13] Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration (if trained to do so) and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[11]

Toxicology
Detailed toxicological data, such as LD50 or LC50 values, for (5-Fluoropyridin-2-
yl)methanamine are not readily available in the public domain. The primary known

toxicological effects are severe skin and eye corrosivity and respiratory tract irritation upon

single exposure.[1] The absence of comprehensive data necessitates treating this compound

with a high degree of caution.

Conclusion
(5-Fluoropyridin-2-yl)methanamine is a valuable research chemical that requires careful and

informed handling due to its corrosive and irritant properties. All personnel must be thoroughly

trained on its hazards and the appropriate safety protocols before commencing any work.

Adherence to the guidelines outlined in this document, in conjunction with a specific and

current Safety Data Sheet and institutional safety policies, is essential for maintaining a safe

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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